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Introduction

4-Vinylcyclohexene (4-VCH), a cyclic olefin, is a significant industrial chemical primarily
formed through the dimerization of 1,3-butadiene.[1][2] It serves as a crucial intermediate in the
synthesis of various chemicals, including flame retardants, flavors, and fragrances.[2]
Furthermore, its derivative, 4-vinylcyclohexene dioxide, is a precursor in the production of
epoxy resins.[1][3] In the context of drug development and toxicology, understanding the
thermodynamic properties of 4-VCH and its metabolites is essential for assessing its stability,
reactivity, and potential biological interactions.[4] This technical guide provides an in-depth
overview of the core thermodynamic properties of 4-vinylcyclohexene, detailed experimental
protocols for their determination, and visualizations of its key chemical transformations.

Core Thermodynamic and Physical Properties

A summary of the essential thermodynamic and physical properties of 4-Vinylcyclohexene is
presented in the tables below. This data has been compiled from various sources, including
critically evaluated data from the National Institute of Standards and Technology (NIST).

Table 1: General and Physical Properties of 4-Vinylcyclohexene
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Property Value Unit Reference(s)
Molecular Formula CsHa2 - [1]
Molecular Weight 108.18 g/mol [1][3]
Appearance Colorless liquid - [1114]
Density (at 20°C) 0.8299 g/cm3 [1][4]
Melting Point -108.9 °C [1][4]
Boiling Point 128.9 °C [1114]
Vapor Pressure (at

15 mm Hg [4]
25°C)
Refractive Index (at

1.4639 - [1]
20°C)
Flash Point 21.2 °C [1114]
Autoignition

269 °C [1]
Temperature
Solubility in Water 0.05 g/L [1]

Table 2: Enthalpy and Entropy Data for 4-Vinylcyclohexene
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Property Value Unit Reference(s)

Standard Liquid

Enthalpy of
) [-4892.90, -4889.80] kJ/mol [5]
Combustion
(AcH°liquid)
Enthalpy of
o 38.3 kJ/mol [5]
Vaporization (AvapH®)
Ideal Gas Enthalpy of
) 49.4 kJ/mol [5]
Formation (AfH°gas)
Liquid Phase Enthalpy
of Formation -72.4 kJ/mol [5]
(AfHCliquid)
Ideal Gas Entropy
358.33 J/mol-K [6]

(S°gas) at 298.15 K

Table 3: Heat Capacity Data for 4-Vinylcyclohexene

Ideal Gas Heat Capacity Liquid Heat Capacity at
Temperature (K) .

(Cp,gas) (J/mol-K) Saturation (Csat) (J/mol-K)
298.15 153.9 186.2
300 155.0 187.0
400 208.0 218.0
500 253.0 250.0

Data sourced from NIST/TRC
Web Thermo Tables (WTT).[6]

Experimental Protocols

The determination of thermodynamic properties requires precise and controlled experimental
procedures. The following sections outline generalized methodologies for key experiments. It is
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important to note that these are representative protocols and may require optimization based
on specific laboratory conditions and equipment.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used technique to measure the heat capacity of a
substance.[7][8]

Objective: To determine the isobaric heat capacity (Cp) of liquid 4-vinylcyclohexene as a
function of temperature.

Apparatus:

 Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Microbalance

Reference material with a known heat capacity (e.g., sapphire)

Inert purge gas (e.g., nitrogen)

Procedure:

» Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified
standards (e.g., indium).

e Sample Preparation:

o Accurately weigh an empty hermetic aluminum pan and lid.

o Introduce a small, precisely weighed sample of 4-vinylcyclohexene (typically 5-10 mg)
into the pan.

o Hermetically seal the pan to prevent volatilization.
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o Prepare an empty, sealed pan to be used as a reference.

¢ Measurement:

o Place the sample pan and the reference pan into the DSC cell.

o Equilibrate the system at the starting temperature (e.g., 25 °C).

o Perform a baseline run with two empty pans over the desired temperature range (e.g., 25
°C to 100 °C) at a constant heating rate (e.g., 10 °C/min).

o Perform a run with the sapphire standard under the same conditions.

o Perform a run with the 4-vinylcyclohexene sample under the same conditions.

o Data Analysis:

o The heat flow difference between the sample and the reference is measured as a function
of temperature.

o The heat capacity of the sample is calculated using the following equation: Cp (sample) =
(AQ/At)sample / (msample * ) where:

Cp (sample) is the specific heat capacity of the sample

(AQ/At)sample is the heat flow to the sample

msample is the mass of the sample

B is the heating rate

Determination of Enthalpy of Combustion using Bomb
Calorimetry

Bomb calorimetry is the standard method for determining the heat of combustion of a
substance.[9]

Objective: To determine the standard enthalpy of combustion (AcH°) of 4-vinylcyclohexene.
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Apparatus:

Bomb calorimeter (isoperibol or adiabatic)
 Stainless steel combustion bomb

e Crucible (e.g., platinum or quartz)

« Ignition wire (e.g., platinum or nichrome)

» Cotton thread

o Oxygen cylinder with pressure regulator

o Calorimeter bucket with a known quantity of water
» High-precision thermometer or temperature sensor
o Stirrer

e Benzoic acid (for calibration)

Procedure:

 Calibration:

o Determine the heat capacity of the calorimeter system by combusting a known mass of a
standard substance (e.g., benzoic acid) under controlled conditions.

e Sample Preparation:
o Accurately weigh a sample of 4-vinylcyclohexene (typically 0.5-1.0 g) into the crucible.

o Attach a piece of ignition wire of known mass and length. A cotton thread of known mass
can be used to facilitate ignition.

o Assembly and Combustion:

o Place the crucible in the bomb.
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o Add a small amount of distilled water to the bomb to ensure saturation of the final
atmosphere with water vapor.

o Seal the bomb and purge it with oxygen to remove air.

o Pressurize the bomb with pure oxygen to a specified pressure (e.g., 30 atm).

o Submerge the bomb in the calorimeter bucket containing a precisely known mass of water.

o Allow the system to reach thermal equilibrium and record the initial temperature.

[e]

Ignite the sample by passing an electric current through the ignition wire.

o Data Collection:

o Record the temperature of the water at regular intervals until a maximum temperature is
reached and the system begins to cool.

o Data Analysis:

o

Calculate the corrected temperature rise, accounting for heat exchange with the
surroundings.

o Calculate the total heat released during the combustion using the heat capacity of the
calorimeter and the temperature rise.

o Make corrections for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and the heat of combustion of the ignition wire and cotton thread.

o The enthalpy of combustion at constant volume (AcU°) is calculated from the corrected
heat release and the mass of the sample.

o The enthalpy of combustion at constant pressure (AcH®) can then be calculated using the
relationship: AcH® = AcU° + AngasRT, where Angas is the change in the number of moles
of gas in the combustion reaction.

Signaling Pathways and Experimental Workflows
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The following diagrams, created using the DOT language, illustrate key chemical
transformations involving 4-vinylcyclohexene.

Dimerization of 1,3-Butadiene to 4-Vinylcyclohexene

The primary industrial production method for 4-vinylcyclohexene is the Diels-Alder reaction of
two 1,3-butadiene molecules.[1][10]

1,3-Butadiene

iels-Alder Reaction

W
Catalyst

(e.g., Silicon Carbide,
Cu/Cr salts)

1,3-Butadiene

4-Vinylcyclohexene

~

110-425 °C
1.3-100 MPa

Click to download full resolution via product page

Figure 1. Synthesis of 4-Vinylcyclohexene.

Epoxidation of 4-Vinylcyclohexene

4-Vinylcyclohexene can be epoxidized to form 4-vinylcyclohexene dioxide, a valuable
precursor for epoxy resins.[3] This reaction is typically carried out using a peroxy acid, such as
peroxyacetic acid.[3][11]
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Figure 2. Epoxidation of 4-Vinylcyclohexene.

Oxidative Dehydrogenation of 4-Vinylcyclohexene to
Styrene

4-Vinylcyclohexene can be converted to styrene through oxidative dehydrogenation, a
reaction of significant industrial interest.[5][12]
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Figure 3. Oxidative Dehydrogenation to Styrene.

Conclusion

This technical guide has provided a comprehensive overview of the thermodynamic properties
of 4-vinylcyclohexene, offering valuable data for researchers, scientists, and professionals in
drug development. The tabulated data facilitates easy comparison of key properties, while the
generalized experimental protocols offer a foundation for laboratory measurements. The
visualized reaction pathways provide a clear understanding of the synthesis and key
transformations of this important industrial chemical. A thorough understanding of these
fundamental properties is critical for the safe handling, process optimization, and toxicological
assessment of 4-vinylcyclohexene and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

